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Compound of Interest

Compound Name:
N'-Benzyl-N,N-

dimethylethylenediamine

Cat. No.: B085962 Get Quote

Technical Guide: Physical Properties of N'-
Benzyl-N,N-dimethylethylenediamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of N'-Benzyl-
N,N-dimethylethylenediamine, a compound relevant in various chemical synthesis studies.

The information is presented to support research and development activities where this

compound's physical characteristics are of importance.

Core Physical Properties
N'-Benzyl-N,N-dimethylethylenediamine is a clear, pale yellow liquid at room temperature[1]

[2]. Its primary identification and physical property data are summarized in the table below for

ease of reference and comparison.
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Property Value Conditions

Boiling Point 122-124 °C at 11 mmHg[1][2][3]

Density 0.922 g/mL at 25 °C[1][2][3]

Molecular Formula C₁₁H₁₈N₂

Molecular Weight 178.27 g/mol [1][2]

CAS Number 103-55-9[1][2][3]

Refractive Index n20/D 1.509[2][3]

Experimental Protocols
The cited physical properties are literature values, indicating they are derived from

experimental measurements. While the specific, detailed experimental protocols for these exact

values are not provided in the source materials, the determination of boiling point and density

for a liquid organic compound like N'-Benzyl-N,N-dimethylethylenediamine typically follows

established laboratory procedures.

Determination of Boiling Point (Reduced Pressure)
The boiling point is provided at a reduced pressure (11 mmHg), which is a common practice for

compounds that may decompose at their atmospheric boiling point. A general protocol for this

measurement involves:

Apparatus Setup: A distillation apparatus is assembled, including a boiling flask, a

condenser, a receiving flask, and a connection to a vacuum pump. A manometer is included

in the system to accurately measure the pressure.

Sample Preparation: A small volume of N'-Benzyl-N,N-dimethylethylenediamine is placed

in the boiling flask, along with boiling chips to ensure smooth boiling.

Pressure Reduction: The system is evacuated to the desired pressure (in this case, 11

mmHg) using the vacuum pump. The pressure is monitored with the manometer.
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Heating: The boiling flask is gently heated. The temperature of the vapor is monitored with a

thermometer placed at the vapor outlet to the condenser.

Measurement: The temperature at which the liquid boils and a steady stream of distillate is

collected is recorded as the boiling point at that specific pressure.

Determination of Density
The density of a liquid is its mass per unit volume. A common and straightforward method for its

determination is using a pycnometer or a density meter.

Pycnometer Method:

The mass of a clean, dry pycnometer (a flask with a specific, known volume) is accurately

measured.

The pycnometer is filled with the sample liquid (N'-Benzyl-N,N-
dimethylethylenediamine), ensuring no air bubbles are present.

The filled pycnometer is placed in a thermostat-controlled water bath to bring it to the

desired temperature (in this case, 25 °C).

The mass of the pycnometer filled with the liquid is then measured.

The density is calculated by dividing the mass of the liquid (mass of filled pycnometer

minus mass of empty pycnometer) by the known volume of the pycnometer.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the characterization of the physical

properties of a chemical compound.
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Caption: Workflow for Chemical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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